4,7,7-trimethyl-N-[3-(morpholin-4-yl)propyl]-3-oxobicyclo[2.2.1]heptane-1-carboxamide

• IUPAC Name: 4,7,7-trimethyl-N-(3-morpholin-4-ylpropyl)-3-oxobicyclo[2.2.1]heptane-1-carboxamide
• InChI: InChI=1S/C18H30N2O3/c1-16(2)17(3)5-6-18(16,13-14(17)21)15(22)19-7-4-8-20-9-11-23-12-10-20/h4-13H2,1-3H3,(H,19,22)
• InChI Key: SYBVAYYARAAZTJ-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2(CCC1(CC2=O)C(=O)NCCCN3CCOCC3)C)C
• Molecular Formula: C18H30N2O3
• Molecular Weight: 322.4 g/mol

Description

4,7,7-trimethyl-N-[3-(morpholin-4-yl)propyl]-3-oxobicyclo[2.2.1]heptane-1-carboxamide is a useful research compound. Its molecular formula is C18H30N2O3 and its molecular weight is 322.449. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Medicinal Chemistry Applications

Synthesis of Bridged Bicyclic Morpholine Amino Acids : Research highlights efficient synthesis methods for structurally novel morpholine amino acids that serve as compact modules in medicinal chemistry. These compounds are designed to potentially modulate physicochemical and pharmacokinetic properties of drug candidates, introducing new intellectual properties (Kou et al., 2017).

Development of Hypotensive Agents : Studies on N-substituted 1,7,7-trimethyl-2-piperidinobicyclo[2.2.1]hept-2-ene 5-carboxamides have shown these compounds exhibit strong hypotensive and bradycardiac activities, suggesting their potential in developing treatments for cardiovascular diseases (Ranise et al., 1982).

Bridged Bicyclic Morpholines as Building Blocks : Bridged bicyclic morpholines are highlighted as important building blocks in medicinal chemistry, with specific focus on 3-oxa-6-azabicyclo[3.1.1]heptane hydrotosylate, a morpholine isostere, for its similarity in lipophilicity to morpholine (Walker et al., 2012).

Potential Pharmacological Applications

Antitumor Activities : Compounds like 3-amino-4-morpholino-N-[2-(trifluoromethoxy)phenyl]-1H-indazole-1-carboxamide have been synthesized and demonstrated effective inhibition on the proliferation of cancer cell lines, indicating their potential as antitumor agents (Lu et al., 2017).

Functional Diversity and Drug Discovery : The synthesis of C-3 disubstituted 2-oxa-5-azabicyclo[2.2.1]heptanes as carbon-atom bridged morpholines offers a platform for functional diversity. These compounds, serving as backbone-constrained analogues of FDA-approved drugs, underline the versatility of morpholine derivatives in designing new therapeutics (Garsi et al., 2022).

Biodegradable Polyesteramides with Functional Groups : The preparation of morpholine-2,5-dione derivatives for the synthesis of polyesteramides with protected pendant functional groups showcases the integration of morpholine derivatives into materials with potential biomedical applications, including drug delivery systems (Veld et al., 1992).